Cas no 22876-15-9 (5-Methyl-1,3-benzoxazol-2(3H)-one)

• Product Name: 5-Methyl-1,3-benzoxazol-2(3H)-one
• CAS No: 22876-15-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 286537
• PubChem ID: 322632
• Update Time: 2025-04-19

5-Methyl-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]oxazol-2(3H)-one
• 2(3H)-Benzoxazolone,5-methyl-
• 5-Methyl-1,3-benzoxazol-2(3H)-one
• 5-methyl-3H-1,3-benzoxazol-2-one
• 4-methyl-1,3-benzoxazolidin-2-one
• 5-methyl-1,3-benzoxazolin-2-one
• 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 5-methyl-2-benzoxazolinone
• 5-methyl-3H-benzooxazol-2-one
• DTXSID20314111
• NSC-280710
• 5-methyl-1,3-benzoxazol-2 (3H)-one
• BDBM50290810
• SCHEMBL8346086
• SCHEMBL243203
• GBLBFWAKNXWFFS-UHFFFAOYSA-N
• CS-0206831
• SY081556
• NSC280710
• MFCD02090048
• FT-0683761
• 22876-15-9
• LS-04242
• F83015
• 5-methyl-3H-1, 3-benzoxazol-2-one
• 5-Methylbenzoxazol-2(3H)-one
• A878407
• Z274568258
• AKOS000404382
• CHEMBL101439
• 5-Methyl-3H-benzoxazol-2-one
• 5-Methyl-1,3-benzoxazol-2(3H)-one, AldrichCPR
• EN300-51496
• STK878620
• ALBB-013600
• 2(3H)-Benzoxazolone, 5-methyl-

• MDL： M182996
• Inchi： 1S/C8H7NO2/c1-5-2-3-7-6(4-5)9-8(10)11-7/h2-4H,1H3,(H,9,10)
• InChI Key： GBLBFWAKNXWFFS-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.259
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.574
• PSA: 46.00000
• LogP: 1.42950

5-Methyl-1,3-benzoxazol-2(3H)-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones